Cas no 38667-49-1 (3-amino-4-[(dipropylamino)sulfonyl]benzoic acid)

• Product Name: 3-amino-4-[(dipropylamino)sulfonyl]benzoic acid
• CAS No: 38667-49-1
• MF: C₁₃H₂₀N₂O₄S
• MW: 300.373902320862
• CID: 2113399
• Update Time: 2023-11-19

3-amino-4-[(dipropylamino)sulfonyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-4-[(dipropylamino)sulfonyl]Benzoic acid
• CID 81471340
• Benzoic acid, 3-amino-4-[(dipropylamino)sulfonyl]-
• 3-amino-4-[(dipropylamino)sulfonyl]benzoic acid

• Inchi： 1S/C13H20N2O4S/c1-3-7-15(8-4-2)20(18,19)12-6-5-10(13(16)17)9-11(12)14/h5-6,9H,3-4,7-8,14H2,1-2H3,(H,16,17)
• InChI Key： ZHEDUPXHPZRNNG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)O)=CC=1N)(N(CCC)CCC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 413
• Topological Polar Surface Area: 109

Experimental Properties

• Density: 1.273±0.06 g/cm3(Predicted)
• Boiling Point: 489.2±55.0 °C(Predicted)
• pka: 3.85±0.10(Predicted)